2,4-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H17Cl2N3OS/c1-11-4-3-5-18(12(11)2)25-19(15-9-27-10-17(15)24-25)23-20(26)14-7-6-13(21)8-16(14)22/h3-8H,9-10H2,1-2H3,(H,23,26)
• InChI Key: SMQBONGYEMOLKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C=C(C=C4)Cl)Cl)C
• Molecular Formula: C20H17Cl2N3OS
• Molecular Weight: 418.3 g/mol

Description

2,4-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C20H17Cl2N3OS and its molecular weight is 418.34. The purity is usually 95%.
BenchChem offers high-quality 2,4-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Intermolecular Interactions and Structural Analysis

A study by Saeed et al. (2020) reports on the synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations of two new antipyrine derivatives. The study provides insights into the crystal packing, stabilized mainly by hydrogen bonds and π-interactions, indicating potential applications in materials science and molecular engineering (Saeed et al., 2020).

Anticancer Activity

Waghmare et al. (2013) synthesized novel heterocyclic compounds with potential anticancer activity. The study underscores the therapeutic potential of structurally complex compounds, suggesting that derivatives of the compound could be explored for anticancer properties (Waghmare et al., 2013).

Antibacterial Agents

Palkar et al. (2017) designed and synthesized novel analogs showing promising antibacterial activity. This research suggests that modifications of the core structure could yield compounds with significant antimicrobial properties, highlighting the compound's potential utility in developing new antibacterial agents (Palkar et al., 2017).

Herbicidal Applications

Research by Viste et al. (1970) on benzamides with herbicidal activity suggests potential agricultural applications for related compounds. N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, a structurally related compound, showed activity on grasses, indicating that similar compounds might be explored for herbicidal properties (Viste et al., 1970).